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Compound of Interest

Compound Name: 4,4'-Dinitrodiphenylmethane

Cat. No.: B168056

CAS Number: 1817-74-9

This document provides a comprehensive technical overview of 4,4'-Dinitrodiphenylmethane,
a key chemical intermediate. The information is intended for researchers, scientists, and
professionals in drug development and organic synthesis, focusing on its chemical properties,
synthesis, key reactions, and safety protocols.

Core Chemical Properties and Identifiers

4,4'-Dinitrodiphenylmethane is a solid organic compound notable as a precursor in the
synthesis of various polymers and fine chemicals. Its dinitro-functionalization makes it a
valuable intermediate for producing the corresponding diamine derivative.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
1-nitro-4-[(4-

IUPAC Name nitrophenyl)methyllbenzen [1][2]
e
Bis(4-nitrophenyl)methane,

Synonyms o [1]
4,4'-Dinitrophenylmethane

CAS Number 1817-74-9 [1]I3]

Molecular Formula C13H10N204 [21[3114]

Molecular Weight 258.23 g/mol [3][5]
White to light yellow powder or

Appearance [6]
crystal

Melting Point 187.0t0 191.0 °C

Boiling Point 445.1 + 25.0 °C (Predicted) [6]

Density 1.341 + 0.06 g/cm3 (Predicted) [6]

Purity Typically >99.0% (by GC) [4]

| Storage | Store at room temperature in a dry, cool, and dark place. |[6] |

Synthesis and Purification

While 4,4'-Dinitrodiphenylmethane is commercially available, its synthesis is a critical aspect

of its chemistry. A plausible synthetic route involves the nitration of diphenylmethane. The

subsequent purification is essential for obtaining a high-purity product suitable for further

reactions.
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A logical workflow for the synthesis of 4,4'-Dinitrodiphenylmethane.

This protocol describes the purification of crude 4,4'-Dinitrodiphenylmethane to achieve high

purity.[3][6]

o Dissolution: Place the crude 4,4'-Dinitrodiphenylmethane solid into a suitable flask. Add a

minimal amount of a recrystallization solvent, such as benzene or acetic acid.

o Heating: Gently heat the mixture with stirring until the solid completely dissolves. Ensure the

solution does not boil too vigorously.
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e Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove
them.

o Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The desired
compound will crystallize out of the solution. The cooling process can be further aided by
placing the flask in an ice bath to maximize crystal formation.

« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected crystals with a small amount of cold solvent to remove any
remaining soluble impurities.

» Drying: Dry the purified crystals in a vacuum oven to remove all traces of solvent. The
resulting light yellow solid should have a melting point between 188-190 °C.[3][6]

Click to download full resolution via product page

Experimental workflow for the purification via recrystallization.

Key Chemical Reactions: Reduction to 4,4'-
Diaminodiphenylmethane

The most significant application of 4,4'-Dinitrodiphenylmethane is its use as a precursor to
4,4'-Diaminodiphenylmethane (MDA). This diamine is a crucial monomer in the production of
high-performance polymers, including polyurethanes (via Methylene diphenyl diisocyanate,
MDI) and polyimides, as well as a hardener for epoxy resins. The conversion is achieved
through the reduction of the two nitro groups.
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The following is a representative protocol for the reduction of the nitro groups.

e Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
suspend 4,4'-Dinitrodiphenylmethane in a suitable solvent like ethanol.

» Reagent Addition: Add a reducing agent. Common systems include tin (Sn) or iron (Fe)
powder in the presence of a strong acid like hydrochloric acid (HCI), or catalytic
hydrogenation using a catalyst such as Palladium on carbon (Pd/C) under a hydrogen
atmosphere.

o Reaction: Heat the mixture to reflux and maintain it for several hours, monitoring the reaction
progress using Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. If an
acid/metal system was used, carefully neutralize the solution with a base (e.g., NaOH) until it
is alkaline.

o Extraction: Extract the agueous mixture with an organic solvent such as ethyl acetate or
dichloromethane. Combine the organic layers.

e Drying and Concentration: Dry the combined organic extracts over an anhydrous drying
agent (e.g., Na2SOa4 or MgSOa), filter, and remove the solvent under reduced pressure to
yield crude 4,4'-Diaminodiphenylmethane.

 Purification: The crude product can be further purified by recrystallization or column
chromatography.
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An experimental workflow for the reduction to 4,4'-Diaminodiphenylmethane.
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Spectroscopic Data

Characterization of 4,4'-Dinitrodiphenylmethane relies on standard spectroscopic techniques.

Table 2: Spectroscopic and Analytical Data

Technique Description Source(s)

Used to determine purity,

Gas Chromatography (GC)
often found to be >99.0%.

1H and 3C NMR are used to
NMR Spectroscopy ] ) [7]
confirm the chemical structure.

AIST Spectral Database

Spectral Database
(SDBS) Number: 5025.

| Mass Spectrometry | Predicted collision cross-section data is available on PubChem. |[2] |

Safety and Handling

4.4'-Dinitrodiphenylmethane is a hazardous chemical and requires careful handling in a
controlled laboratory environment.

Table 3: GHS Hazard Information
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Hazard Class Statement Source(s)

Flammable solid (Category

Flammability 1)

. Fatal if swallowed (Oral,
Acute Toxicity Cat 2)
ategory

Toxic in contact with skin or if
Acute Toxicity inhaled (Dermal/Inhalation,

Category 3)

Causes damage to organs
Systemic Toxicity through prolonged or repeated
exposure (STOT RE 1)

| Aquatic Hazard | Very toxic to aquatic life (Acute, Category 1) | |
Handling and Personal Protective Equipment (PPE):

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[8]

o Personal Protection: Wear appropriate protective eyeglasses or chemical safety goggles,
chemical-resistant gloves, and a lab coat.[8]

» Handling Precautions: Avoid dust formation. Do not get in eyes, on skin, or on clothing. Avoid
ingestion and inhalation. Keep away from heat, sparks, and open flames.[8]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from incompatible materials such as strong oxidizing agents.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1817-74-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.pschemicals.com/index.php?p=product&CAS_nr=1817-74-9&id=685882
https://pubchemlite.lcsb.uni.lu/e/compound/15753
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5763744.htm
https://sciedco.ca/chemicals/fine-chemicals/4-4-dinitrodiphenylmethane-min-99-0-gc-5-g/
https://store.apolloscientific.co.uk/product/44-dinitrodiphenylmethane
https://www.chemicalbook.com/ProductChemicalPropertiesCB5763744_EN.htm
https://spectrabase.com/compound/Bzd0avYYKb5
https://www.fishersci.com/store/msds?partNumber=AC117355000&countryCode=US&language=en
https://www.benchchem.com/product/b168056#4-4-dinitrodiphenylmethane-cas-number-1817-74-9
https://www.benchchem.com/product/b168056#4-4-dinitrodiphenylmethane-cas-number-1817-74-9
https://www.benchchem.com/product/b168056#4-4-dinitrodiphenylmethane-cas-number-1817-74-9
https://www.benchchem.com/product/b168056#4-4-dinitrodiphenylmethane-cas-number-1817-74-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168056?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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